molecular formula C14H11NOS B374559 2-aminodibenzo[b,f]thiepin-10(11H)-one

2-aminodibenzo[b,f]thiepin-10(11H)-one

Cat. No.: B374559
M. Wt: 241.31g/mol
InChI Key: GHVJEAIVACAXIK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-aminodibenzo[b,f]thiepin-10(11H)-one is a useful research compound. Its molecular formula is C14H11NOS and its molecular weight is 241.31g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C14H11NOS

Molecular Weight

241.31g/mol

IUPAC Name

3-amino-5H-benzo[b][1]benzothiepin-6-one

InChI

InChI=1S/C14H11NOS/c15-10-5-6-13-9(7-10)8-12(16)11-3-1-2-4-14(11)17-13/h1-7H,8,15H2

InChI Key

GHVJEAIVACAXIK-UHFFFAOYSA-N

SMILES

C1C2=C(C=CC(=C2)N)SC3=CC=CC=C3C1=O

Canonical SMILES

C1C2=C(C=CC(=C2)N)SC3=CC=CC=C3C1=O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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O=C1Cc2cc([N+](=O)[O-])ccc2Sc2ccccc21
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Synthesis routes and methods II

Procedure details

To a solution of 2-nitro-10-oxo-dibenzo[b,f]thiepine (2.40 g, 9.30 mmol) (Coll. Czech. Chem. Commun. 1977, 42:2231) in 78% ethanol, was added a solution of CaCl2 (0.66 g, 5.90 mmol) in water (1.00 mL) followed by zinc dust (19.9 g, 30.4 mmol). The reaction mixture was refluxed for 2 h, filtered through celite and washed extensively with hot ethanol. The ethanol filtrate was concentrated to 5.00 mL and water was added to precipitate out the product. The product was filtered and dried under vacuum, purification was performed by recrystallization from EtOAc and hexane, yield 1.97 g (92.3%).
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2-nitro-10-oxo-dibenzo[b,f]thiepine
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2.4 g
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0.66 g
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1 mL
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19.9 g
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